Cas no 904812-95-9 (1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904812-95-9
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• CID: 5425349
• Update Time: 2025-07-17

1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide
• 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H15N5OS/c1-9-4-5-12(8-10(9)2)20-11(3)13(18-19-20)14(21)17-15-16-6-7-22-15/h4-8H,1-3H3,(H,16,17,21)
• InChI Key： WJYWCGDETMOZIB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C)=C(C(NC2=NC=CS2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 904812-95-9)

The compound 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 904812-95-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and thiazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide has surged, driven by their versatility in drug discovery. The compound's carboxamide group and triazole-thiazole hybrid structure are key to its functionality, enabling it to participate in hydrogen bonding and π-π stacking interactions. These properties are critical for designing small-molecule inhibitors and modulators in therapeutic development.

One of the most searched topics related to this compound is its potential role in addressing antimicrobial resistance (AMR). With the rise of multidrug-resistant pathogens, scientists are exploring novel triazole derivatives as alternatives to conventional antibiotics. Preliminary studies suggest that CAS No. 904812-95-9 exhibits moderate activity against certain bacterial strains, sparking further investigation into its mechanism of action. This aligns with the growing public interest in next-generation antimicrobials and sustainable drug development.

Another area of interest is the compound's application in crop protection. Agrochemical companies are actively researching triazole-based compounds for their fungicidal and pesticidal properties. The 3,4-dimethylphenyl substituent in 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide may enhance its stability and bioavailability in plant systems, making it a viable candidate for sustainable agriculture solutions. This resonates with the global push toward eco-friendly pesticides and reduced chemical footprints.

From a synthetic chemistry perspective, the preparation of CAS No. 904812-95-9 involves multi-step reactions, including click chemistry for the 1,2,3-triazole formation and amide coupling for the carboxamide linkage. Researchers often optimize these protocols to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. These topics are frequently searched by chemists seeking efficient synthetic routes for complex heterocycles.

In conclusion, 1-(3,4-dimethylphenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a fascinating intersection of medicinal chemistry and materials science. Its potential applications in drug discovery, antimicrobial research, and agrochemical innovation make it a compound worth watching. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.